Cas no 1806080-49-8 (3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1806080-49-8
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910328
• Update Time: 2025-05-20

3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-3-1-5(15-7(9,10)11)4(2-13)14-6(3)12/h1H
• InChI Key： XOEGZUASROHCOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C#N)=N1)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine

Professional Introduction to 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1806080-49-8)

3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine, with the CAS number 1806080-49-8, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in medicinal chemistry. The unique structural features of this molecule, including the presence of bromo, cyano, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 3-bromo and 2-iodo groups in the pyridine ring introduce electrophilic centers that are highly reactive in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the development of novel drug candidates with tailored pharmacological properties. Additionally, the 6-cyano substituent contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity to biological targets.

The 5-(trifluoromethoxy) group is another critical feature of this compound. Trifluoromethoxy groups are widely employed in pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern is particularly prevalent in kinase inhibitors and other small-molecule drugs where precise control over electronic properties is essential.

In recent years, there has been a surge in research focused on developing inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various diseases, including cancer and inflammatory disorders. The structural motifs present in 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine make it an attractive scaffold for designing PPI modulators. For instance, studies have demonstrated that halogenated pyridines can effectively disrupt PPIs by occupying specific binding pockets or by inducing conformational changes in target proteins.

One notable application of this compound is in the synthesis of small-molecule probes for studying protein-protein interactions. These probes can be used to identify key interactors within cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets. The reactivity of the halogen atoms allows for further functionalization, enabling the creation of probes with specific labeling patterns or bioconjugates for cellular imaging.

The pharmaceutical industry has also explored derivatives of this compound as potential anticancer agents. Pyridine-based inhibitors have shown promise in targeting kinases and other enzymes overexpressed in tumor cells. The combination of bromo and iodo substituents facilitates the introduction of additional functional groups through cross-coupling reactions, leading to highly potent and selective inhibitors. Preclinical studies have indicated that such inhibitors can inhibit tumor growth by disrupting critical signaling pathways involved in cell proliferation and survival.

Beyond its applications in drug discovery, 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine has found utility in materials science and catalysis. The halogenated pyridines serve as ligands or substrates in transition metal-catalyzed reactions, where they can influence reaction outcomes through steric and electronic effects. This makes them valuable tools for developing new catalytic systems with improved efficiency and selectivity.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the pyridine ring followed by nucleophilic substitution or condensation reactions to introduce the cyano and trifluoromethoxy groups. Careful optimization of reaction conditions is necessary to achieve high yields and purity levels required for pharmaceutical applications.

In conclusion, 3-Bromo-6-cyano-2-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1806080-49-8) is a versatile intermediate with broad applications in medicinal chemistry, agrochemical research, and materials science. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with tailored properties. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain a cornerstone in the development of innovative chemical entities.